Cas no 67733-76-0 (1H-Purine, 6-[(2-methylphenyl)methoxy]-)
67733-76-0 structure
Product Name:1H-Purine, 6-[(2-methylphenyl)methoxy]-
CAS No:67733-76-0
MF:C13H12N4O
MW:240.260581970215
CID:387693
PubChem ID:58205213
Update Time:2025-04-19
1H-Purine, 6-[(2-methylphenyl)methoxy]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine, 6-[(2-methylphenyl)methoxy]-
- 6-[(2-methylphenyl)methoxy]-7H-purine
- 6-((2-Methylbenzyl)oxy)-1H-purine
- 6-[(2-METHYLPHENYL)METHOXY]-1H-PURINE
- 67733-76-0
- DTXSID70728941
- SCHEMBL821502
-
- Inchi: 1S/C13H12N4O/c1-9-4-2-3-5-10(9)6-18-13-11-12(15-7-14-11)16-8-17-13/h2-5,7-8H,6H2,1H3,(H,14,15,16,17)
- InChI Key: CDCYPSVZKPSKRI-UHFFFAOYSA-N
- SMILES: O(C1=C2C(=NC=N1)N=CN2)CC1C=CC=CC=1C
Computed Properties
- Exact Mass: 240.10111102g/mol
- Monoisotopic Mass: 240.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 63.7Ų
1H-Purine, 6-[(2-methylphenyl)methoxy]- Related Literature
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
67733-76-0 (1H-Purine, 6-[(2-methylphenyl)methoxy]-) Related Products
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